Cas no 28202-34-8 (Benzene,1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)-)

Benzene,1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)- structure
28202-34-8 structure
Product Name:Benzene,1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)-
CAS No:28202-34-8
MF:C12H14F4O
MW:250.232577800751
CID:286360
PubChem ID:119894
Update Time:2025-04-19

Benzene,1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)-
    • 1-butan-2-yl-2-(1,1,2,2-tetrafluoroethoxy)benzene
    • 1-(butan-2-yl)-2-(1,1,2,2-tetrafluoroethoxy)benzene
    • o-sec-Butyl-alpha,alpha,beta,beta-tetrafluorophenetole
    • EINECS 248-900-4
    • NS00050486
    • 28202-34-8
    • DTXSID10950941
    • Benzene, 1-(1-methylpropyl)-2-(1,1,2,2-tetrafluoroethoxy)-
    • 2-Sec-Butyl-alpha,alpha,beta,beta-Tetrafluorophenetole
    • Inchi: 1S/C12H14F4O/c1-3-8(2)9-6-4-5-7-10(9)17-12(15,16)11(13)14/h4-8,11H,3H2,1-2H3
    • InChI Key: SMCZQFGFHZYFQG-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(OC1C=CC=CC=1C(C)CC)F

Computed Properties

  • Exact Mass: 250.09807771g/mol
  • Monoisotopic Mass: 250.09807771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų
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